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Compound of Interest

Compound Name: Solutan

CAS No.: 81064-46-2

Cat. No.: B1217140

Get Quote

The term "Solutan" does not refer to a single, distinct chemical compound. Research into the

name reveals its association with at least three different formulations, each with a unique

chemical identity and application. This technical guide will address the distinct chemical nature

of each substance historically or commercially referred to as "Solutan," providing available

data on their chemical structures and properties. The primary entities identified are a sedative-

hypnotic agent, an inorganic iodide mixture, and a respiratory therapeutic.

Clomethiazole Edisylate: A Sedative and Hypnotic
Agent
In many contexts, particularly in pharmaceuticals, "Solutan" has been a trade name for a

product containing clomethiazole edisylate. Clomethiazole is a sedative and hypnotic agent

with a chemical structure related to thiamine (Vitamin B1).

Chemical Structure and Properties of Clomethiazole
Clomethiazole, with the IUPAC name 5-(2-Chloroethyl)-4-methyl-1,3-thiazole, is the active

pharmacological component.[1] It is often administered as an edisylate salt to improve its
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solubility and stability.

Chemical Formula: C₆H₈ClNS[1]

Molar Mass: 161.65 g·mol⁻¹[1]

The edisylate salt has the chemical formula C₈H₁₄ClNO₆S₃ and a molecular weight of 351.83

g/mol .[2]

Table 1: Physicochemical Properties of Clomethiazole

Property Value Reference

IUPAC Name
5-(2-Chloroethyl)-4-methyl-1,3-

thiazole
[1]

CAS Number 533-45-9 (free base) [1]

Molecular Formula C₆H₈ClNS [1]

Molar Mass 161.65 g·mol⁻¹ [1]

Appearance Oily solution (free base) [1]

Elimination Half-life 3.6–5 hours [1]

Mechanism of Action: GABAergic Modulation
Clomethiazole functions as a positive allosteric modulator at the GABA-A receptor, specifically

at the barbiturate/picrotoxin binding site.[1][2] This action enhances the effect of the inhibitory

neurotransmitter GABA, leading to sedative, hypnotic, anxiolytic, and anticonvulsant effects.[1]

Unlike barbiturates, it also appears to directly act on chloride ion channels.[1] Additionally,

clomethiazole is a known inhibitor of the CYP2E1 enzyme, which can slow the metabolism of

ethanol.[1]
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Caption: Mechanism of action of Clomethiazole at the GABA-A receptor.

Inorganic Iodide Mixture: A Historical Formulation
PubChem lists a substance with the name "Solutan" having the molecular formula I₂KNa,

which corresponds to a mixture of potassium iodide and sodium iodide.[3][4] This formulation is

chemically distinct from clomethiazole.

Chemical Structure and Properties
This form of "Solutan" is not a single compound but an equimolar mixture of two simple

inorganic salts.

Table 2: Properties of the Inorganic Iodide Mixture "Solutan"

Property Value Reference

Molecular Formula I₂KNa [3][4]

CAS Number 81064-46-2 [3][4]

Molecular Weight 315.897 g/mol [4]

Synonyms
Potassium sodium iodide

(1/1/2)
[4]

Components
Potassium Iodide (KI), Sodium

Iodide (NaI)
[3]

Iodide salts have a long history of use in medicine, primarily for their antiseptic properties and

as a source of iodine in cases of deficiency.

Respiratory Aid Formulation
A third product, also named "Solutan," is described as a solution for cough and other

respiratory ailments.[5] This formulation is a mixture of several active ingredients and is distinct

from the other two substances.
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Composition
The reported ingredients for this respiratory solution include:

Ephedrine

Saponin

Belladonna

Fennel

Novocaine

Water and alcohol[5]

This combination of ingredients suggests a multi-faceted approach to symptom relief, with

components aimed at bronchodilation (ephedrine), expectoration (saponin), and anticholinergic

effects (belladonna). Due to the complex and variable nature of such herbal and multi-

component formulations, a detailed chemical and pharmacological analysis is not feasible

without specific quantitative data.

Experimental Protocols
Given the ambiguity of the term "Solutan," a single, universally applicable set of experimental

protocols cannot be provided. The methodologies for synthesis, purification, and analysis would

be entirely dependent on which "Solutan" is being referenced. For instance, the synthesis of

clomethiazole would involve organic chemistry techniques, while the preparation of the iodide

mixture would be a straightforward inorganic salt combination.

Experimental Workflow for Clomethiazole Analysis:
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Caption: A general experimental workflow for the analysis of clomethiazole.

In conclusion, the name "Solutan" has been applied to several chemically unrelated products.

For researchers and drug development professionals, it is crucial to identify the specific

chemical entity of interest—be it clomethiazole edisylate, an inorganic iodide salt mixture, or a

multi-component respiratory formulation—before proceeding with any in-depth study or

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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